Cas no 56384-04-4 ((S)-2-Amino-1-(pyrrolidin-1-yl)propan-1-one)

• Product Name: (S)-2-Amino-1-(pyrrolidin-1-yl)propan-1-one
• CAS No: 56384-04-4
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD09724339
• CID: 349024
• PubChem ID: 11389441
• Update Time: 2025-04-23

(S)-2-Amino-1-(pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[(2S)-2-amino-1-oxopropyl]-
• (2S)-2-amino-1-pyrrolidin-1-ylpropan-1-one
• EN300-196691
• NS-01098
• SCHEMBL389573
• 56384-04-4
• (2S)-2-amino-1-(pyrrolidin-1-yl)propan-1-one
• CHEMBL443622
• MFCD09724339
• (S)-2-amino-1-(pyrrolidin-1-yl)propan-1-one
• l-alanine pyrrolidide
• DTXSID20464286
• AKOS010386702
• BDBM50243406
• CS-0266922
• (S)-2-Amino-1-(pyrrolidin-1-yl)propan-1-one

• MDL： MFCD09724339
• Inchi： 1S/C7H14N2O/c1-6(8)7(10)9-4-2-3-5-9/h6H,2-5,8H2,1H3/t6-/m0/s1
• InChI Key： IVBVTDXOGUNDHC-LURJTMIESA-N
• SMILES： O=C([C@H](C)N)N1CCCC1

Computed Properties

• Exact Mass: 142.11072
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-1-(pyrrolidin-1-yl)propan-1-one

Pyrrolidine, 1-[(2S)-2-amino-1-oxopropyl]- (CAS No. 56384-04-4): A Comprehensive Overview

The compound Pyrrolidine, 1-[(2S)-2-amino-1-oxopropyl]-, identified by its CAS number 56384-04-4, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrrolidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in drug development. The unique structural features of this molecule, particularly the presence of a chiral center at the 2-position and an amide-like functional group, make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, which are crucial for producing enantiomerically pure drugs with improved efficacy and reduced side effects. The enantiomeric purity of pharmaceutical compounds is of paramount importance, as even small differences in stereochemistry can lead to significant variations in biological activity. The synthesis of Pyrrolidine, 1-[(2S)-2-amino-1-oxopropyl]- provides an excellent opportunity to explore such chiral chemistry, offering insights into the design and optimization of chiral catalysts and reagents.

The structural motif of Pyrrolidine, 1-[(2S)-2-amino-1-oxopropyl]- has been extensively studied for its potential applications in medicinal chemistry. The pyrrolidine ring is a common pharmacophore found in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The presence of the amide group at the C1 position enhances the compound's solubility and bioavailability, making it a promising candidate for further derivatization and drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. By leveraging molecular modeling techniques, scientists have been able to identify key interactions between Pyrrolidine, 1-[(2S)-2-amino-1-oxopropyl]- and biological targets such as enzymes and receptors. These studies have revealed that the compound exhibits potent binding affinity to various therapeutic targets, suggesting its potential as a lead compound for drug development.

The synthesis of Pyrrolidine, 1-[(2S)-2-amino-1-oxopropyl]- involves multi-step organic transformations that require careful optimization to achieve high yields and enantiomeric purity. One of the key challenges in its synthesis is the introduction of the (2S)-configuration at the stereogenic center. This has been addressed through various asymmetric methodologies, including enzymatic resolution and chiral auxiliary-assisted synthesis. These approaches have not only improved the efficiency of producing this compound but also provided valuable insights into asymmetric catalysis.

In addition to its synthetic significance, Pyrrolidine, 1-[(2S)-2-amino-1-oxopropyl]- has been explored for its potential applications in material science. The unique structural properties of this molecule make it a suitable candidate for designing novel polymers and functional materials with enhanced thermal stability and mechanical strength. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly improve their performance characteristics, opening up new possibilities for advanced material applications.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. The compound Pyrrolidine, 1-[(2S)-2-amino-1-oxopropyl]-, with its well-defined stereochemistry and versatile structural framework, represents a promising candidate for further exploration in drug discovery. By leveraging cutting-edge synthetic methodologies and computational tools, researchers are poised to unlock the full potential of this molecule and develop novel drugs that address unmet medical needs.

The future directions for research on Pyrrolidine, 1-[(2S)-2-amino-1-oxopropyl]- include exploring its derivatives as lead compounds for various therapeutic indications. Additionally, investigating its role in material science could lead to innovative applications in advanced materials development. As our understanding of molecular structure-function relationships continues to evolve, compounds like this one will play an increasingly important role in shaping the future of pharmaceuticals and materials science.